2-[(4-tert-butylphenyl)methylsulfanyl]-6-methyl-1H-pyrimidin-4-one

• Molecular Formula: C16H20N2OS
• Molecular Weight: 288.4 g/mol
• IUPAC Name: 2-[(4-tert-butylphenyl)methylsulfanyl]-6-methyl-1H-pyrimidin-4-one
• InChI: InChI=1S/C16H20N2OS/c1-11-9-14(19)18-15(17-11)20-10-12-5-7-13(8-6-12)16(2,3)4/h5-9H,10H2,1-4H3,(H,17,18,19)
• InChI Key: OTFNJEVLLIIKKI-UHFFFAOYSA-N
• Isomeric SMILES: CC1=CC(=O)N=C(N1)SCC2=CC=C(C=C2)C(C)(C)C

Description

2-[(4-tert-butylphenyl)methylsulfanyl]-6-methyl-1H-pyrimidin-4-one is a chemical compound that belongs to the class of pyrimidine derivatives. It has been extensively studied for its potential applications in scientific research. This compound has shown promising results in various studies related to its mechanism of action, biochemical and physiological effects, and future directions.

Mechanism of Action

The mechanism of action of 2-[(4-tert-butylphenyl)methylsulfanyl]-6-methyl-1H-pyrimidin-4-one involves the inhibition of various enzymes and signaling pathways. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are key enzymes involved in the inflammatory response. This compound also inhibits the activation of nuclear factor-kappa B (NF-κB), which plays a crucial role in the regulation of the immune response.
Biochemical and Physiological Effects:
2-[(4-tert-butylphenyl)methylsulfanyl]-6-methyl-1H-pyrimidin-4-one has been found to exhibit various biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This compound also exhibits antioxidant activity by scavenging free radicals and reducing oxidative stress.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[(4-tert-butylphenyl)methylsulfanyl]-6-methyl-1H-pyrimidin-4-one in lab experiments include its high potency, low toxicity, and ease of synthesis. However, its limitations include its poor solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the study of 2-[(4-tert-butylphenyl)methylsulfanyl]-6-methyl-1H-pyrimidin-4-one. One potential area of research is the development of novel derivatives with improved solubility and potency. Another direction is the investigation of its potential applications in the treatment of other neurodegenerative diseases such as Huntington's disease. Additionally, the use of this compound in combination with other drugs may enhance its therapeutic potential.

Synthesis Methods

The synthesis of 2-[(4-tert-butylphenyl)methylsulfanyl]-6-methyl-1H-pyrimidin-4-one involves the reaction of 4-tert-butylbenzaldehyde with thiourea in the presence of a catalytic amount of p-toluenesulfonic acid. The resulting intermediate is then treated with methyl iodide to form the final product.

Scientific Research Applications

2-[(4-tert-butylphenyl)methylsulfanyl]-6-methyl-1H-pyrimidin-4-one has been extensively studied for its potential applications in scientific research. It has been found to exhibit anti-inflammatory, antioxidant, and antitumor activities. This compound has also shown potential in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.